4-chloro-2-methoxy-3-methylaniline hydrochloride
Overview
Description
4-Chloro-2-methoxy-3-methylaniline hydrochloride, also known as 4-CMA, is a synthetic organic compound used in a variety of research applications. It is a colorless solid with a melting point of 85-86 °C. 4-CMA is a derivative of aniline, and its hydrochloride salt is soluble in water, ethanol, and methanol. As a research chemical, 4-CMA is used in a variety of scientific applications, including drug synthesis and drug metabolism studies.
Scientific Research Applications
4-chloro-2-methoxy-3-methylaniline hydrochloride is used in a variety of scientific research applications, including drug synthesis and drug metabolism studies. It is also used in the synthesis of pharmaceuticals, such as the antiviral agent acyclovir. 4-chloro-2-methoxy-3-methylaniline hydrochloride is also used in the synthesis of a variety of other compounds, including dyes, polymers, and surfactants.
Mechanism of Action
4-chloro-2-methoxy-3-methylaniline hydrochloride is an aromatic amine, and its mechanism of action is based on its ability to interact with various biological molecules. 4-chloro-2-methoxy-3-methylaniline hydrochloride binds to proteins and enzymes, and it is thought to be involved in a variety of metabolic processes. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. 4-chloro-2-methoxy-3-methylaniline hydrochloride also has the potential to interact with other biological molecules, including DNA, RNA, and lipids.
Biochemical and Physiological Effects
4-chloro-2-methoxy-3-methylaniline hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. 4-chloro-2-methoxy-3-methylaniline hydrochloride also has the potential to interact with other biological molecules, including DNA, RNA, and lipids. In addition, it has been shown to have an effect on the production of reactive oxygen species, which can lead to oxidative damage in cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-chloro-2-methoxy-3-methylaniline hydrochloride in laboratory experiments is its low cost and easy availability. It is also relatively stable and soluble in a variety of solvents, making it easy to use in a variety of experiments. However, 4-chloro-2-methoxy-3-methylaniline hydrochloride is a relatively toxic compound and should be handled with care. It should also be used in a well-ventilated area, as it can produce toxic fumes.
Future Directions
The potential applications of 4-chloro-2-methoxy-3-methylaniline hydrochloride are vast, and there are many possible future directions for research. One potential area of research is the development of new pharmaceuticals and drug delivery systems based on 4-chloro-2-methoxy-3-methylaniline hydrochloride. Additionally, there is potential for further research into the biochemical and physiological effects of 4-chloro-2-methoxy-3-methylaniline hydrochloride in various biological systems. Finally, further research is needed to explore the potential for 4-chloro-2-methoxy-3-methylaniline hydrochloride to interact with other biological molecules, such as DNA, RNA, and lipids.
Synthesis Methods
4-chloro-2-methoxy-3-methylaniline hydrochloride can be synthesized by reacting aniline with chloroacetic acid in the presence of an acid catalyst. The reaction yields a product which is then purified by recrystallization. The product is then hydrolyzed to form the hydrochloride salt of 4-chloro-2-methoxy-3-methylaniline hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-methoxy-3-methylaniline hydrochloride involves the reaction of 4-chloro-2-methoxyacetanilide with methyl magnesium chloride followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "4-chloro-2-methoxyacetanilide", "methyl magnesium chloride", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-chloro-2-methoxyacetanilide in dry ether.", "Step 2: Add methyl magnesium chloride dropwise to the solution and stir for 2 hours at room temperature.", "Step 3: Add water to the reaction mixture and stir for 30 minutes.", "Step 4: Acidify the mixture with hydrochloric acid and extract the product with ether.", "Step 5: Dry the ether layer with anhydrous sodium sulfate and evaporate the solvent to obtain 4-chloro-2-methoxy-3-methylphenol.", "Step 6: Dissolve 4-chloro-2-methoxy-3-methylphenol in hydrochloric acid and heat the mixture to obtain 4-chloro-2-methoxy-3-methylaniline hydrochloride." ] } | |
CAS RN |
202603-14-3 |
Product Name |
4-chloro-2-methoxy-3-methylaniline hydrochloride |
Molecular Formula |
C8H11Cl2NO |
Molecular Weight |
208.1 |
Purity |
0 |
Origin of Product |
United States |
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